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Compound of Interest

Compound Name: Dimesitylborane

Cat. No.: B14672257

Application Notes and Protocols: Dimesitylborane

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines for the safe handling, storage, and application
of Dimesitylborane and related bulky organoborane reagents. Adherence to these protocols is
crucial for ensuring personnel safety and maintaining the integrity of the reagent.

Chemical and Physical Properties

Dimesitylborane is a sterically hindered organoborane reagent. While specific data for
Dimesitylborane is not readily available in all public sources, the properties of the closely
related Dimesitylboron fluoride provide a useful reference.

Property Data

Molecular Formula CisH23B

Molecular Weight 250.19 g/mol

Appearance White to off-white powder or crystals
Reactivity Highly reactive with water and air

Safe Handling Procedures
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Dimesitylborane is air and moisture-sensitive and requires handling under an inert
atmosphere (e.g., nitrogen or argon) to prevent degradation and potential hazards.

 Inert Atmosphere: All manipulations should be performed in a glovebox or using Schlenk line
techniques.[1]

o Work Area: Always work in a well-ventilated laboratory fume hood.[1]

e Avoid Contamination: Never allow the product to come into contact with water or protic
solvents during handling or storage, as it can react violently.[1]

e Equipment: Use oven-dried glassware and stainless-steel spatulas. Syringes and needles
should be purged with inert gas before use.

o Static Discharge: Take precautionary measures against static discharge, especially when
transferring the solid reagent.[1]

Workflow for Safe Handling of Dimesitylborane
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Workflow for handling Dimesitylborane.

Storage Requirements

Proper storage is critical to maintain the reagent's reactivity and for safety.
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Parameter Recommendation
Temperature 2-8 °C (Refrigerated).[1]
Store under a dry, inert gas such as nitrogen or
Atmosphere
argon.[1]
] Keep in a tightly sealed, original container, such
Container
as a Sure/Seal™ bottle.[1]
) Store in a dry, well-ventilated, locked-up area
Location

away from heat and ignition sources.[1][2]

o Store away from water, moisture, strong
Incompatibilities o )
oxidizing agents, acids, and bases.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Dimesitylborane to prevent

exposure.
Protection Type Specification
Safety glasses with side-shields and a face
Eye/Face Protection shield are required, especially when a splash
hazard exists.[3]
A flame-retardant lab coat and chemical-
Skin Protection resistant gloves (e.g., nitrile or butyl rubber) are
mandatory.[3]
A NIOSH-approved respirator is required if
Respiratory Protection working outside of a fume hood or if aerosols

may be generated.[1]

Spill and Emergency Procedures

In the event of a spill, a prompt and safe response is essential.

o Evacuation: Evacuate all non-essential personnel from the immediate spill area.
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Ventilation: Ensure the area is well-ventilated, and close doors to the affected lab to contain
vapors.

Ignition Sources: Extinguish all nearby ignition sources.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material
like vermiculite or sand.[4] Do not use combustible materials. For solid spills, cover with a
plastic sheet to minimize dust.

Cleanup:

o

Wear full PPE, including respiratory protection.

[¢]

Carefully scoop the spilled solid or the absorbent material containing the liquid into a dry,
compatible container.[4]

[¢]

Avoid creating dust.[5]

The container must be sealed and labeled as hazardous waste.

o

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate environmental health and safety office.
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Decision Tree for Dimesitylborane Spill Response
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Decision tree for spill response.

First Aid Measures

Immediate first aid is critical in case of exposure. Always have the Safety Data Sheet (SDS)

available for medical personnel.

¢ Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[6]

« Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes, followed by washing with soap and
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water. Seek immediate medical attention.[7][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[7][8][9]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7]

Experimental Protocols

Protocol 1: Representative Hydroboration of a Terminal
Alkyne

Dimesitylborane, as a bulky borane reagent, is effective for the hydroboration of terminal
alkynes, which, after oxidation, yields aldehydes.[1][4] This protocol is adapted from general
procedures for sterically hindered boranes like disiamylborane.[1][4][10]

Objective: To synthesize an aldehyde from a terminal alkyne via a two-step hydroboration-
oxidation sequence.

Materials:

Dimesitylborane

o Terminal alkyne (e.g., 1-octyne)

e Anhydrous tetrahydrofuran (THF)

e Sodium hydroxide (NaOH) solution (e.g., 3M aqueous)

e Hydrogen peroxide (H202) solution (e.g., 30% aqueous)

o Diethyl ether

o Saturated sodium chloride solution (brine)

e Anhydrous sodium sulfate (Na2S0a4)
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Schlenk flask or round-bottomed flask with septum

Magnetic stirrer and stir bar

Syringes and needles

Ice bath

Procedure:

Part A: Hydroboration

o Reaction Setup: Flame-dry a 100 mL two-necked round-bottomed flask equipped with a
magnetic stir bar. Allow it to cool to room temperature under a stream of dry nitrogen or
argon.

o Reagent Addition: Under a positive pressure of inert gas, add Dimesitylborane (1.0
equivalent) to the flask.

e Solvent Addition: Add anhydrous THF (e.g., 20 mL) via a syringe to dissolve the
Dimesitylborane. Cool the solution to 0 °C in an ice bath.

o Substrate Addition: Slowly add the terminal alkyne (1.0 equivalent) dropwise to the stirred
solution via a syringe over 10-15 minutes.

o Reaction: Allow the reaction mixture to stir at O °C for 1 hour, then warm to room temperature
and continue stirring for an additional 2-3 hours.

¢ Monitoring: The reaction progress can be monitored by TLC or by taking a small aliquot
(quenched carefully with methanol) for GC-MS analysis to check for the disappearance of
the starting alkyne.

Part B: Oxidation

e Cooling: Once the hydroboration is complete, cool the reaction flask back to 0 °C in an ice
bath.
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o Base Addition: Slowly and carefully add the agueous NaOH solution (3.0 equivalents) to the
flask.

» Oxidant Addition: Add the H20:2 solution (3.0 equivalents) dropwise, ensuring the internal
temperature does not rise above 20 °C. This step is exothermic.

o Oxidation Reaction: After the addition is complete, remove the ice bath and stir the mixture
vigorously at room temperature for at least 1 hour.

Part C: Work-up and Purification

o Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether (e.g., 30 mL) and
separate the layers. Extract the aqueous layer two more times with diethyl ether (2 x 20 mL).

e Washing: Combine the organic layers and wash with brine (2 x 25 mL).

e Drying and Concentration: Dry the combined organic layer over anhydrous Na2SOa, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the resulting crude aldehyde by flash column chromatography on silica
gel using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient).

Hydroboration-Oxidation Pathway

Terminal Alkyne
(R-C=C-H) Hydroboration
syn-addition - Oxidation - Tautomerization Aldehyde Product
>—(-Y—J—> Alkenylborane Intermediate (H202, NaOH) Enol Intermediate (R-CH2-CHO)

Dimesitylborane
(Mes2BH)
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Simplified pathway for alkyne hydroboration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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